5-Methoxy-2-methyl-1,3-oxazole-4-carboxylic acid, commonly known as MMOC, is a heterocyclic compound with chemical formula C6H7NO4. MMOC has attracted research attention due to its potential applications in various fields, including material science, medicine, and organic chemistry. This paper provides an overview of the physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of MMOC.